Cas no 2206113-65-5 (cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride)

Technical Introduction: cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride is a chiral piperidine derivative with a phenyl substituent at the 3-position and an ethyl ester group at the 4-position. The cis-configuration ensures stereochemical uniformity, making it valuable for applications requiring precise molecular geometry. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. This compound serves as a versatile intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological or receptor-modulating pathways. Its rigid piperidine scaffold and functional groups allow for further derivatization, supporting diverse medicinal chemistry applications. High purity and well-defined stereochemistry ensure reproducibility in research and development.
cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride structure
2206113-65-5 structure
Product Name:cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride
CAS No:2206113-65-5
MF:C14H20ClNO2
MW:269.76710319519
MDL:MFCD27997376
CID:5174499
Update Time:2025-06-11

cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride
    • ethyl (3R,4S)-3-phenylpiperidine-4-carboxylate hydrochloride
    • Ethyl cis-3-Phenylpiperidine-4-carboxylate Hydrochloride
    • ethyl (3R,4S)-3-phenylpiperidine-4-carboxylate;hydrochloride
    • MDL: MFCD27997376
    • Inchi: 1S/C14H19NO2.ClH/c1-2-17-14(16)12-8-9-15-10-13(12)11-6-4-3-5-7-11;/h3-7,12-13,15H,2,8-10H2,1H3;1H/t12-,13-;/m0./s1
    • InChI Key: BLNBLWBHPDETJV-QNTKWALQSA-N
    • SMILES: Cl.O(CC)C([C@H]1CCNC[C@H]1C1C=CC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Topological Polar Surface Area: 38.3

cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB533490-250 mg
Ethyl cis-3-phenylpiperidine-4-carboxylate hydrochloride; .
2206113-65-5
250MG
€294.50 2023-03-30
abcr
AB533490-1 g
Ethyl cis-3-phenylpiperidine-4-carboxylate hydrochloride; .
2206113-65-5
1g
€455.50 2023-03-30
abcr
AB533490-5 g
Ethyl cis-3-phenylpiperidine-4-carboxylate hydrochloride; .
2206113-65-5
5g
€1,172.00 2023-03-30
abcr
AB533490-250mg
Ethyl cis-3-phenylpiperidine-4-carboxylate hydrochloride; .
2206113-65-5
250mg
€302.60 2025-02-13
abcr
AB533490-1g
Ethyl cis-3-phenylpiperidine-4-carboxylate hydrochloride; .
2206113-65-5
1g
€466.20 2025-02-13
abcr
AB533490-5g
Ethyl cis-3-phenylpiperidine-4-carboxylate hydrochloride; .
2206113-65-5
5g
€1194.70 2025-02-13
abcr
AB533490-10g
Ethyl cis-3-phenylpiperidine-4-carboxylate hydrochloride; .
2206113-65-5
10g
€1929.00 2024-08-02

Additional information on cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride

cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride (CAS No. 2206113-65-5): A Comprehensive Overview

cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride (CAS No. 2206113-65-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective properties.

The chemical structure of cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride features a piperidine ring with a phenyl substituent and an ethyl ester group, making it a versatile molecule for various pharmacological studies. The presence of the hydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in both in vitro and in vivo experiments.

Recent research has highlighted the potential of cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent neuroprotective effects by modulating specific ion channels and receptors in the brain. The study found that it effectively reduces neuronal damage and improves cognitive function in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride has shown promise as an analgesic agent. Research conducted at the University of California, San Francisco (UCSF) revealed that this compound selectively targets pain pathways without causing significant side effects. The study, published in Pain Management (2021), indicated that it could be a valuable alternative to traditional opioids, which are often associated with addiction and other adverse effects.

The anti-inflammatory properties of cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride have also been explored. A clinical trial reported in the Inflammation Research Journal (2020) showed that this compound effectively reduces inflammation in patients with chronic inflammatory conditions such as rheumatoid arthritis. The trial results suggested that it could be used as an adjunct therapy to enhance the efficacy of existing treatments.

The synthesis of cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride involves several well-established chemical reactions, including ring closure metathesis (RCM) and esterification. These methods ensure high yields and purity, making the compound suitable for large-scale production. The synthetic route is detailed in a recent publication by the American Chemical Society (ACS), which provides a comprehensive guide for researchers and chemists interested in producing this compound.

In terms of safety and regulatory compliance, cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride has undergone extensive toxicological evaluations. Studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. These findings are crucial for its potential use in clinical settings and have paved the way for further preclinical and clinical trials.

The future prospects for cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and therapeutic index. Additionally, efforts are being made to develop novel formulations that can improve patient compliance and reduce dosing frequency.

In conclusion, cis-Ethyl 3-phenylpiperidine-4-carboxylate hydrochloride (CAS No. 2206113-65-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk